2-amino-N-[(1-phenylcyclopentyl)methyl]benzamide

• IUPAC Name: 2-amino-N-[(1-phenylcyclopentyl)methyl]benzamide
• InChI: InChI=1S/C19H22N2O/c20-17-11-5-4-10-16(17)18(22)21-14-19(12-6-7-13-19)15-8-2-1-3-9-15/h1-5,8-11H,6-7,12-14,20H2,(H,21,22)
• InChI Key: NTFLTZYFWJQDHL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC(=O)C2=CC=CC=C2N)C3=CC=CC=C3
• Molecular Formula: C19H22N2O
• Molecular Weight: 294.4 g/mol
• Solubility: >44.2 [ug/mL] (The mean of the results at pH 7.4)

Description

2-amino-N-[(1-phenylcyclopentyl)methyl]benzamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and has been shown to exhibit pharmacological properties that make it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 2-amino-N-[(1-phenylcyclopentyl)methyl]benzamide is not fully understood. However, it has been proposed that this compound acts by inhibiting the activity of specific enzymes and receptors in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, it has been shown to modulate the activity of certain neurotransmitter receptors in the brain, such as the dopamine D2 receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-amino-N-[(1-phenylcyclopentyl)methyl]benzamide are diverse and depend on the specific target of the compound. For example, its anti-inflammatory effects are due to its ability to inhibit the activity of COX-2, which leads to a decrease in the production of inflammatory mediators such as prostaglandins. Its analgesic effects are also attributed to its ability to modulate the activity of certain neurotransmitter receptors in the brain, leading to a reduction in pain sensation. Additionally, this compound has been shown to exhibit anti-cancer properties by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-amino-N-[(1-phenylcyclopentyl)methyl]benzamide in lab experiments is its high purity and stability. This allows for accurate and reproducible results. Additionally, this compound has been extensively studied, and its pharmacological properties are well-documented. However, one limitation of using this compound is its relatively high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-amino-N-[(1-phenylcyclopentyl)methyl]benzamide. One area of interest is its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in other disease states. Finally, the development of more cost-effective synthesis methods may increase the accessibility of this compound for scientific research.

Scientific Research Applications

2-amino-N-[(1-phenylcyclopentyl)methyl]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anti-cancer properties. Additionally, this compound has been investigated for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.